Cas no 80783-86-4 (1,4-Naphthalenedione, 2,3-bis(ethylthio)-)
80783-86-4 structure
Product Name:1,4-Naphthalenedione, 2,3-bis(ethylthio)-
CAS No:80783-86-4
MF:C14H14O2S2
MW:278.389761447906
CID:705039
PubChem ID:12730055
Update Time:2025-04-19
1,4-Naphthalenedione, 2,3-bis(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2,3-bis(ethylthio)-
- 2,3-bis(ethylsulfanyl)naphthalene-1,4-dione
- 2,3-bis(ethylsulfanyl)-1,4-naphthoquinone
- 80783-86-4
- DTXSID80508296
-
- Inchi: 1S/C14H14O2S2/c1-3-17-13-11(15)9-7-5-6-8-10(9)12(16)14(13)18-4-2/h5-8H,3-4H2,1-2H3
- InChI Key: IKDLYEBCHWXJMJ-UHFFFAOYSA-N
- SMILES: S(CC)C1C(C2C=CC=CC=2C(C=1SCC)=O)=O
Computed Properties
- Exact Mass: 278.04352203g/mol
- Monoisotopic Mass: 278.04352203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 84.7Ų
1,4-Naphthalenedione, 2,3-bis(ethylthio)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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